Cas no 1099680-14-4 (methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate)

• Product Name: methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate
• CAS No: 1099680-14-4
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 5995261
• PubChem ID: 43365395
• Update Time: 2025-05-20

methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate
• EN300-10175046
• 1099680-14-4
• methyl 3-[(5-chloro-2-methoxyphenyl)amino]propanoate

• Inchi： 1S/C11H14ClNO3/c1-15-10-4-3-8(12)7-9(10)13-6-5-11(14)16-2/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： DHULCHNXDBXPQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NCCC(=O)OC)OC

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate

Methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate: A Comprehensive Overview

Methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate, also known by its CAS number 1099680-14-4, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a methoxy group, a chlorine atom, and an amino group within a single molecule. The presence of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and materials science.

The synthesis of methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate typically involves multi-step organic reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the phenyl ring with high precision. These methods not only enhance the yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate has shown promise in the development of bioactive compounds. Its structure allows for interactions with various biological targets, such as enzymes and receptors, making it a valuable starting material for drug discovery. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development.

The structural features of this compound also make it an attractive candidate for materials science applications. The amino group can act as a nucleophile in polymerization reactions, while the phenyl ring provides stability and electronic properties that are desirable in advanced materials. Researchers have investigated its use in the synthesis of novel polymers and nanoparticles with tailored functionalities.

From an analytical standpoint, the characterization of methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These techniques are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

In conclusion, methyl 3-(5-chloro-2-methoxyphenyl)aminopropanoate (CAS No. 1099680-14-4) is a multifaceted compound with a wide range of potential applications. Its unique structure, combined with advancements in synthesis and characterization techniques, positions it as a key player in various scientific domains. As research continues to uncover new possibilities for this compound, its role in driving innovation across industries is expected to grow significantly.